Cas no 2034287-63-1 (3-(benzenesulfonyl)-N-{2-2-(pyridin-2-yl)-1H-imidazol-1-ylethyl}propanamide)

• Product Name: 3-(benzenesulfonyl)-N-{2-2-(pyridin-2-yl)-1H-imidazol-1-ylethyl}propanamide
• CAS No: 2034287-63-1
• MF: C₁₉H₂₀N₄O₃S
• MW: 384.452102661133
• CID: 5348841
• Update Time: 2025-10-29

3-(benzenesulfonyl)-N-{2-2-(pyridin-2-yl)-1H-imidazol-1-ylethyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(phenylsulfonyl)-N-(2-(2-(pyridin-2-yl)-1H-imidazol-1-yl)ethyl)propanamide
• 3-(benzenesulfonyl)-N-[2-(2-pyridin-2-ylimidazol-1-yl)ethyl]propanamide
• 3-(benzenesulfonyl)-N-{2-2-(pyridin-2-yl)-1H-imidazol-1-ylethyl}propanamide

• Inchi： 1S/C19H20N4O3S/c24-18(9-15-27(25,26)16-6-2-1-3-7-16)21-11-13-23-14-12-22-19(23)17-8-4-5-10-20-17/h1-8,10,12,14H,9,11,13,15H2,(H,21,24)
• InChI Key： ISKOWPGEDYQGKP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCC(NCCN1C=CN=C1C1C=CC=CN=1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 572
• XLogP3: 0.8
• Topological Polar Surface Area: 102

Additional information on 3-(benzenesulfonyl)-N-{2-2-(pyridin-2-yl)-1H-imidazol-1-ylethyl}propanamide

Recent Advances in the Study of 3-(benzenesulfonyl)-N-{2-2-(pyridin-2-yl)-1H-imidazol-1-ylethyl}propanamide (CAS: 2034287-63-1)

The compound 3-(benzenesulfonyl)-N-{2-2-(pyridin-2-yl)-1H-imidazol-1-ylethyl}propanamide (CAS: 2034287-63-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 3-(benzenesulfonyl)-N-{2-2-(pyridin-2-yl)-1H-imidazol-1-ylethyl}propanamide to enhance its pharmacological properties. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and computational modeling, to improve the yield and purity of the compound. These efforts have led to the development of more efficient synthetic routes, which are crucial for scaling up production for preclinical and clinical studies.

In terms of biological activity, preliminary investigations have revealed that 3-(benzenesulfonyl)-N-{2-2-(pyridin-2-yl)-1H-imidazol-1-ylethyl}propanamide exhibits promising inhibitory effects on specific molecular targets involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound acts as a potent inhibitor of a key kinase implicated in tumor growth, with an IC50 value in the nanomolar range. These findings suggest its potential as a lead compound for the development of novel anticancer therapies.

Further mechanistic studies have explored the compound's interactions with its target proteins at the atomic level. X-ray crystallography and molecular docking simulations have provided insights into the binding mode of 3-(benzenesulfonyl)-N-{2-2-(pyridin-2-yl)-1H-imidazol-1-ylethyl}propanamide, revealing critical hydrogen bonds and hydrophobic interactions that contribute to its high affinity and selectivity. These structural insights are invaluable for the rational design of derivatives with improved efficacy and reduced off-target effects.

Despite these promising results, challenges remain in the development of 3-(benzenesulfonyl)-N-{2-2-(pyridin-2-yl)-1H-imidazol-1-ylethyl}propanamide as a therapeutic agent. Issues such as pharmacokinetic properties, metabolic stability, and potential toxicity need to be addressed in future studies. Recent in vivo experiments have shown variable bioavailability, prompting researchers to explore formulation strategies, such as nanoparticle encapsulation, to enhance drug delivery and bioavailability.

In conclusion, 3-(benzenesulfonyl)-N-{2-2-(pyridin-2-yl)-1H-imidazol-1-ylethyl}propanamide (CAS: 2034287-63-1) represents a promising candidate for further drug development, with significant potential in oncology and inflammation-related diseases. Ongoing research efforts are expected to provide deeper insights into its therapeutic potential and pave the way for clinical translation. The integration of synthetic chemistry, structural biology, and pharmacological studies will be essential to fully realize the clinical benefits of this compound.